Cas no 408337-78-0 (6-[[(4-Methylphenyl)sulfonyl]oxy]-8-[(phenylmethyl)thio]octanoic acid)

• Product Name: 6-[[(4-Methylphenyl)sulfonyl]oxy]-8-[(phenylmethyl)thio]octanoic acid
• CAS No: 408337-78-0
• MF: C₂₂H₂₈O₅S₂
• MW: 436.58472442627
• CID: 5667238
• Update Time: 2024-02-02

6-[[(4-Methylphenyl)sulfonyl]oxy]-8-[(phenylmethyl)thio]octanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-[[(4-Methylphenyl)sulfonyl]oxy]-8-[(phenylmethyl)thio]octanoic acid

• Inchi： 1S/C22H28O5S2/c1-18-11-13-21(14-12-18)29(25,26)27-20(9-5-6-10-22(23)24)15-16-28-17-19-7-3-2-4-8-19/h2-4,7-8,11-14,20H,5-6,9-10,15-17H2,1H3,(H,23,24)
• InChI Key： PXHYBKCDBKSMJS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCC(OS(C1=CC=C(C)C=C1)(=O)=O)CCSCC1=CC=CC=C1

Experimental Properties

• Density: 1.227±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 622.1±55.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)